Cas no 17529-98-5 (Cyclopentanone Tosylhydrazone)
Cyclopentanone Tosylhydrazone is a specialized organic compound primarily used as an intermediate in synthetic organic chemistry. Its key advantage lies in its utility as a precursor for the generation of cyclopentylidene derivatives via Shapiro or Bamford-Stevens reactions, enabling efficient access to functionalized cyclopentane structures. The tosylhydrazone moiety offers controlled reactivity under basic conditions, facilitating selective transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing cyclopentane-based scaffolds. Its stability under standard storage conditions and well-documented reactivity profile further enhance its practicality in multistep syntheses. The product is typically employed in stoichiometric or catalytic processes requiring precise control over cyclopentylidene group incorporation.
Cyclopentanone Tosylhydrazone structure
Product Name:Cyclopentanone Tosylhydrazone
CAS No:17529-98-5
MF:C12H16N2O2S
MW:252.332641601563
MDL:MFCD00445063
CID:167039
PubChem ID:87560792
Update Time:2025-10-19
Cyclopentanone Tosylhydrazone Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-methyl-, 2-cyclopentylidenehydrazide
- Cyclopentanone p-Toluenesulfonylhydrazone
- Cyclopentanone Tosylhydrazone
- N-(cyclopentylideneamino)-4-methylbenzenesulfonamide
- N-Cyclopentylidene-4-Methylbenzenesulfonohydrazide(WXC01185)
- N'-Cyclopentylidene-4-methylbenzenesulfonohydrazide
- NSC126954
- Cyclopentanone tosyl hydrazone
- ARONIS023376
- SFWNHVHJYZEPSM-UHFFFAOYSA-N
- STL032057
- ST45052872
- N-(cyclopentylideneamino)-4-methylbenzenesulfonami
- AMY14653
- C2296
- N'-cyclopentylidene-4-methylbenzene-1-sulfonohydrazide
- AKOS000504160
- DTXSID60298921
- CS-0036681
- NSC-126954
- N'-Cyclopentylidene-4-methylbenzenesulfonohydrazide #
- W11109
- SCHEMBL19403826
- MFCD00445063
- SR-01000230442
- Benzenesulfonic acid, 4-methyl-, cyclopentylidenehydrazide
- AS-70990
- C12H16N2O2S
- 2-Cyclopentylidene-1-tosylhydrazine
- SR-01000230442-1
- 17529-98-5
- Benzenesulfonic acid, 4-methyl-, 2-cyclopentylidenehydrazide
- DB-243323
-
- MDL： MFCD00445063
- Inchi： 1S/C12H16N2O2S/c1-10-6-8-12(9-7-10)17(15,16)14-13-11-4-2-3-5-11/h6-9,14H,2-5H2,1H3
- InChI Key： SFWNHVHJYZEPSM-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N/N=C1\CCCC\1)(=O)=O
Computed Properties
- Exact Mass: 252.09300
- Monoisotopic Mass: 252.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.9
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
Experimental Properties
- Color/Form: White - very light yellowish crystal powder
- Density: 1.27
- Melting Point: 184°C(dec.)(lit.)
- Boiling Point: 401.7°Cat760mmHg
- Flash Point: 196.7°C
- Refractive Index: 1.608
- PSA: 66.91000
- LogP: 3.67500
Cyclopentanone Tosylhydrazone Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Cyclopentanone Tosylhydrazone Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Cyclopentanone Tosylhydrazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153790-5G |
Cyclopentanone Tosylhydrazone |
17529-98-5 | 98% | 5g |
¥299.90 | 2023-09-03 | |
| TRC | C987100-1g |
Cyclopentanone Tosylhydrazone |
17529-98-5 | 1g |
$ 135.00 | 2022-06-06 | ||
| TRC | C987100-10g |
Cyclopentanone Tosylhydrazone |
17529-98-5 | 10g |
$ 1090.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C824098-250mg |
Cyclopentanone p-Toluenesulfonylhydrazone |
17529-98-5 | 99% | 250mg |
￥48.60 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C824098-1g |
Cyclopentanone p-Toluenesulfonylhydrazone |
17529-98-5 | 99% | 1g |
￥116.10 | 2022-09-29 | |
| abcr | AB261393-5 g |
Cyclopentanone p-toluenesulfonylhydrazone, 95%; . |
17529-98-5 | 95% | 5g |
€99.10 | 2023-05-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C2296-5G |
Cyclopentanone p-Toluenesulfonylhydrazone |
17529-98-5 | >98.0%(T)(HPLC) | 5g |
¥490.00 | 2023-06-14 | |
| Chemenu | CM323743-10g |
N'-Cyclopentylidene-4-methylbenzenesulfonohydrazide |
17529-98-5 | 95% | 10g |
$75 | 2023-01-19 | |
| Chemenu | CM323743-25g |
N'-Cyclopentylidene-4-methylbenzenesulfonohydrazide |
17529-98-5 | 95% | 25g |
$173 | 2023-01-19 | |
| Chemenu | CM323743-100g |
N'-Cyclopentylidene-4-methylbenzenesulfonohydrazide |
17529-98-5 | 95% | 100g |
$641 | 2023-01-19 |
Cyclopentanone Tosylhydrazone Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
17529-98-5 (Cyclopentanone Tosylhydrazone) Related Products
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